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Compound of Interest

Compound Name: F9170

Cat. No.: B12363528 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of research compounds like F9170, an antiviral peptide, is a critical

component of laboratory safety and operational integrity.[1][2] Adherence to correct disposal

procedures not only ensures a safe laboratory environment but also maintains compliance with

regulatory standards. This guide provides essential, step-by-step logistical information for the

proper disposal of F9170.

Safety and Hazard Assessment
F9170 is an antiviral peptide corresponding to amino acids 789-803 of the HIV-1 envelope

glycoprotein.[1] According to available safety data, F9170 (trifluoroacetate salt) is not classified

as a hazardous substance under the Globally Harmonized System (GHS).[3] However, as a

matter of standard laboratory practice, it is prudent to handle all research chemicals with a high

degree of caution.

Hazard Ratings:

NFPA: Health: 0, Fire: 0, Reactivity: 0[3]

HMIS: Health: 0, Fire: 0, Reactivity: 0

While the substance itself is not classified as hazardous, the following procedures ensure best

practices for laboratory safety and environmental responsibility.
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Quantitative Data Summary
Property Value Source

Chemical Formula C102H136F3N21O24 MedKoo Biosciences

Molecular Weight 2097.33 MedKoo Biosciences

GHS Classification Not classified Cayman Chemical

NFPA Rating Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical

HMIS Rating Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical

Detailed Disposal Protocols
The appropriate disposal method for F9170 depends on its form (solid or liquid) and the nature

of any contamination. Always consult your institution's Environmental Health & Safety (EHS)

department for specific guidelines, as local regulations may vary.

For Unused or Expired Solid F9170:
Packaging:

Ensure the F9170 is in its original, securely sealed container.

If the original container is compromised, place it inside a larger, leak-proof, and clearly

labeled secondary container.

Labeling:

Label the outer container as "Chemical Waste for Disposal."

Include the full chemical name: "F9170 (trifluoroacetate salt)" and any other relevant

identifiers.

Collection and Storage:

Store the container in a designated chemical waste accumulation area within the

laboratory. This area should be secure and away from general laboratory traffic.
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Disposal Request:

Contact your institution's EHS department to arrange for pickup and disposal by an

approved hazardous waste vendor.

For Liquid Waste Containing F9170 (e.g., solutions,
experimental residues):

Segregation:

Collect all aqueous waste containing F9170 in a dedicated, leak-proof, and shatter-

resistant waste container (e.g., a labeled carboy).

Do not mix with other chemical waste streams unless explicitly permitted by your

institution's EHS guidelines.

Labeling:

Clearly label the waste container with "Aqueous Chemical Waste," the full chemical name

"F9170 (trifluoroacetate salt)," and an approximate concentration.

Storage:

Keep the waste container sealed when not in use and store it in the designated chemical

waste accumulation area.

Disposal:

Arrange for collection by your institution's EHS-approved waste management service.

For Contaminated Labware (e.g., pipette tips, tubes,
gloves):
Materials that have come into contact with F9170 should be disposed of with caution.

Collection:
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Place all contaminated solid waste, such as gloves, pipette tips, and empty vials, into a

designated chemical waste bag or container.

Labeling:

The container should be clearly marked as "Solid Chemical Waste" and list the chemical

contaminant (F9170).

Disposal:

Once the container is full, seal it and arrange for pickup through your institution's EHS

department.

Experimental Workflow for Disposal
The logical flow for the proper disposal of F9170 involves a series of decision points to ensure

safety and compliance. The following diagram illustrates this workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12363528?utm_src=pdf-body
https://www.benchchem.com/product/b12363528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: F9170 Waste Identified

Determine Waste Form

Solid F9170
(Unused/Expired)

Solid

Liquid Waste
(Solutions/Residues)

Liquid

Contaminated Labware
(Gloves, Tips, Vials)

Contaminated
Labware

Package in Sealed
Container

Collect in Labeled
Aqueous Waste Container

Collect in Designated
Solid Waste Container

Label with Chemical Name
and Waste Type

Store in Designated
Waste Accumulation Area

Request EHS Pickup for
Approved Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: F9170 Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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